Glycinated bile acids and derivatives
Glycated bile acids and their derivatives are a class of important biologically active compounds found in the human liver, gallbladder, and digestive tract. These molecules play critical roles in lipid metabolism, cholesterol regulation, and bile acid recycling. Glycation involves the formation of stable complexes between bile acids and glycine or other amino acids through non-enzymatic processes, which can occur both in vivo and in vitro.
Glycated bile acids exhibit unique physicochemical properties compared to their unmodified counterparts, such as enhanced solubility and altered bioavailability. They have garnered significant interest due to potential applications in various therapeutic areas. For instance, they are being explored for their anti-inflammatory, antioxidant, and hepatoprotective activities. Additionally, these compounds serve as valuable research tools in elucidating the mechanisms of bile acid metabolism and signaling pathways.
In drug development, glycated bile acids can be utilized as prodrugs or to modulate pharmacokinetic properties. Their derivatives include analogues with modified structures that enhance their efficacy or reduce side effects. Studies on these derivatives are ongoing, aiming to uncover new therapeutic strategies for diseases associated with impaired bile acid homeostasis, such as non-alcoholic fatty liver disease (NAFLD), cholestatic liver diseases, and inflammatory bowel diseases.
In summary, glycated bile acids and their derivatives represent promising agents in the field of bile acid research and drug development, offering a rich avenue for exploring novel therapeutic approaches.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
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Glycodeoxycholic acid monohydrate | 360-65-6 | C26H43NO5 |
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Glycodeoxycholic Acid Sodium Salt | 16409-34-0 | C26H42NNaO5 |
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Benzeneacetic acid,4-methoxy-a-[[(3b,4a,5a,24x)-4-methyl-26-oxo-3-(sulfooxy)ergosta-8(14),25(27)-dien-26-yl]amino]-,(aS)- (9CI) | 151606-40-5 | C38H55NO8S |
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| 140616-46-2 | C51H63N3O11S |
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Polymastiamide A; 7α-Methoxy | 1808925-05-4 | C39H57NO9S |
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Polymastiamide B | 174630-07-0 | C37H53NO8S |
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Glycocholic acid hydrate | 1192657-83-2 | C26H45NO7 |
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Glycoursodeoxycholic Acid-d4 (Major) | 2044276-17-5 | C26H43NO5 |
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N-(7α)-7-Hydroxy-3,24-dioxochol-4-en-24-ylglycine | 117590-83-7 | C26H39NO5 |
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Glycocholic acid | 475-31-0 | C26H43NO6 |
Related Literature
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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3. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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